Cas no 920478-83-7 (N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine)
920478-83-7 structure
Product Name:N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine
CAS No:920478-83-7
MF:C9H15N3
MW:165.235501527786
CID:2180503
Update Time:2023-08-06
N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine Chemical and Physical Properties
Names and Identifiers
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- N-((1-ethyl-1h-imidazol-2-yl)methyl)cyclopropanamine
- AM101600
- N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine
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- Inchi: 1S/C9H15N3/c1-2-12-6-5-10-9(12)7-11-8-3-4-8/h5-6,8,11H,2-4,7H2,1H3
- InChI Key: ASQWKFXMXQZMPF-UHFFFAOYSA-N
- SMILES: N(CC1=NC=CN1CC)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 145
- Topological Polar Surface Area: 29.8
N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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